Cas no 1185836-66-1 (2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol)

2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol is a fluorinated phenolic compound with a bromo substituent, offering unique reactivity and stability due to its electron-withdrawing functional groups. The presence of difluoromethoxy and fluoro groups enhances its resistance to metabolic degradation, making it valuable in pharmaceutical and agrochemical applications. The bromo substituent provides a versatile handle for further synthetic modifications, such as cross-coupling reactions. Its structural features contribute to improved lipophilicity and bioavailability, which are critical in drug design. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where precise functional group manipulation is required. High purity and consistent quality ensure reliable performance in research and industrial processes.
2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol structure
1185836-66-1 structure
Product Name:2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol
CAS No:1185836-66-1
MF:C7H4BrF3O2
MW:257.004672050476
CID:2140612
Update Time:2025-10-28

2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-(difluoromethoxy)-4-fluoro-Phenol
    • XPAVKLOZQJKRDO-UHFFFAOYSA-N
    • 2-Bromo-5-difluoromethoxy-4-fluorophenol
    • 2-bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol
    • 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol
    • Inchi: 1S/C7H4BrF3O2/c8-3-1-4(9)6(2-5(3)12)13-7(10)11/h1-2,7,12H
    • InChI Key: XPAVKLOZQJKRDO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1O)OC(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Topological Polar Surface Area: 29.5

2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013024811-250mg
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$475.20 2023-09-04
Alichem
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Additional information on 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol

2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol: A Comprehensive Overview

2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol, also known by its CAS number 1185836-66-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The chemical structure of 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol consists of a phenol ring substituted with bromine, fluorine, and a difluoromethoxy group. These substituents contribute to its distinct chemical reactivity and biological behavior. The presence of multiple halogen atoms enhances its stability and reactivity in various chemical reactions. Recent studies have highlighted the importance of such halogenated aromatic compounds in drug discovery and material science.

Synthesis and Chemical Properties

The synthesis of 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol involves a multi-step process that typically includes nucleophilic aromatic substitution and fluorination reactions. Researchers have optimized these processes to achieve high yields and purity. The compound exhibits excellent solubility in polar solvents and demonstrates thermal stability up to 200°C. These properties make it suitable for use in various chemical transformations and as an intermediate in pharmaceutical synthesis.

Biological Activity and Applications

2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol has shown remarkable biological activity in recent studies. It has been identified as a potential candidate for anti-tumor agents due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, the compound exhibits anti-inflammatory and antibacterial properties, making it a valuable asset in the development of new therapeutic agents.

In the field of material science, this compound has been explored for its potential use in the synthesis of advanced polymers and coatings. Its unique electronic properties contribute to enhanced durability and resistance to environmental factors.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles. Preliminary results indicate that the compound is moderately biodegradable under aerobic conditions. However, further research is required to fully assess its long-term effects on ecosystems.

In terms of safety, handling this compound requires adherence to standard laboratory protocols. Gloves, goggles, and appropriate ventilation should be used to minimize exposure risks.

Future Directions

The future of 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol lies in expanding its applications across diverse industries. Ongoing research aims to explore its potential as a building block for novel pharmaceuticals and advanced materials. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new possibilities for this versatile compound.

In conclusion, 2-Bromo-5-(1,1-difluoro-methoxy)-4-fluoro-phenol, with its unique chemical properties and promising biological activities, represents a significant advancement in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of drug discovery and material innovation.

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